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Compound of Interest

Compound Name:
N-(4-aminophenyl)-3-

methylbutanamide

CAS No.: 189576-50-9

Cat. No.: B071777

Get Quote

CAS Registry Number: 189576-50-9 Formula: C₁₁H₁₆N₂O Molecular Weight: 192.26 g/mol

Synonyms: N-(4-aminophenyl)isovaleramide; 4'-Aminoisovaleranilide

Executive Summary
N-(4-aminophenyl)-3-methylbutanamide is a functionalized anilide derivative serving as a

critical intermediate in the synthesis of complex peptidomimetics, histone deacetylase (HDAC)

inhibitors, and azo dyes. Its structure comprises a p-phenylenediamine core mono-acylated

with an isovaleryl (3-methylbutanoyl) group.

The primary synthetic challenge lies in regioselectivity. The starting material, p-

phenylenediamine (PPD), possesses two nucleophilic amino groups. Direct acylation often

leads to the formation of the unwanted N,N'-diisovaleryl byproduct. Consequently, this guide

prioritizes a Nitro-Reduction Strategy as the "Gold Standard" for high-purity applications,

ensuring exclusive mono-functionalization. A secondary Direct Mono-Acylation route is

provided for scenarios requiring rapid throughput where purification capabilities (e.g., prep-

HPLC) are robust.
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Retrosynthetic Analysis
To design a self-validating synthesis, we disconnect the amide bond. This reveals two potential

forward pathways:

Route A (Reductive): Acylation of p-nitroaniline followed by chemoselective reduction. This

masks one amine as a nitro group, preventing over-acylation.

Route B (Direct): Nucleophilic attack of p-phenylenediamine on isovaleryl chloride. This

requires kinetic control to prevent double substitution.
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Figure 1: Retrosynthetic disconnection showing the robust Nitro-Reduction route (solid lines)

vs. the riskier Direct Acylation route (dashed).

Pathway 1: The Nitro-Reduction Route (Gold
Standard)
Objective: Synthesis of high-purity N-(4-aminophenyl)-3-methylbutanamide without di-

acylated impurities.

Step 1: Acylation of p-Nitroaniline
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This step exploits the reduced nucleophilicity of p-nitroaniline compared to PPD, allowing for

controlled acylation.

Reagents:

p-Nitroaniline (1.0 equiv)

Isovaleryl chloride (1.1 equiv)

Triethylamine (TEA) or Pyridine (1.2 equiv)

Dichloromethane (DCM) or Tetrahydrofuran (THF) [Anhydrous]

Protocol:

Setup: Charge a 3-neck round-bottom flask with p-nitroaniline (13.8 g, 100 mmol) and

anhydrous DCM (150 mL) under nitrogen atmosphere.

Base Addition: Add TEA (16.7 mL, 120 mmol) and cool the solution to 0°C using an ice bath.

Acylation: Add isovaleryl chloride (13.5 mL, 110 mmol) dropwise over 30 minutes. Maintain

internal temperature < 5°C to minimize exotherms.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor

by TLC (Hexane:EtOAc 7:3) for the disappearance of p-nitroaniline.

Workup: Quench with water (100 mL). Separate the organic layer and wash sequentially with

1M HCl (to remove excess amine), sat. NaHCO₃, and brine.

Isolation: Dry over Na₂SO₄, filter, and concentrate in vacuo. Recrystallize the yellow solid

from Ethanol/Water to obtain N-(4-nitrophenyl)-3-methylbutanamide.

Step 2: Chemoselective Reduction
Reagents:

Intermediate from Step 1

10% Pd/C (5 wt% loading)
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Hydrogen gas (balloon or 1 atm) or Ammonium Formate

Ethanol (Solvent)

Protocol:

Setup: Dissolve the nitro-intermediate (10 g) in Ethanol (100 mL) in a hydrogenation flask.

Catalyst: Carefully add 10% Pd/C (0.5 g) under an argon blanket (Caution: Pyrophoric).

Reduction: Purge the system with H₂ gas three times. Stir vigorously under H₂ atmosphere

(balloon pressure) at RT for 6–12 hours.

Alternative: For a metal-free hydrogen source, use Hydrazine hydrate (5 equiv) with

catalytic FeCl₃.

Filtration: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with

Ethanol.

Purification: Concentrate the filtrate. The resulting off-white solid is the target amine. If

necessary, purify via flash column chromatography (DCM:MeOH 95:5).
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Figure 2: Step-by-step workflow for the Nitro-Reduction pathway.

Pathway 2: Direct Mono-Acylation (Alternative)
Objective: Rapid synthesis for screening purposes. Risk: Formation of N,N'-diisovaleryl-p-

phenylenediamine.

Strategy: Use a large excess of diamine to statistically favor mono-acylation.

Protocol:
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Dissolve p-phenylenediamine (PPD) (3.0 equiv) in THF.

Cool to -10°C.

Add Isovaleryl chloride (1.0 equiv) diluted in THF very slowly (over 1 hour) via syringe pump.

Purification Criticality: The crude will contain unreacted PPD, the mono-acyl product, and

trace di-acyl byproduct.

Workup: Acid/Base extraction is difficult due to the amphoteric nature of the product. Column

chromatography is mandatory.

Analytical Validation
Confirm structure and purity using the following parameters.
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Technique Expected Signal / Result Interpretation

HPLC-MS m/z = 193.13 [M+H]⁺
Primary confirmation of

molecular weight (192.26).

¹H NMR (DMSO-d₆) δ 0.92 (d, 6H)
Isopropyl methyl groups (-

CH(CH₃)₂).

δ 2.05 (m, 1H)
Methine proton of isovaleryl

group.

δ 2.15 (d, 2H)
Methylene protons adjacent to

carbonyl (-CH₂-CO).

δ 4.85 (s, 2H)
Aniline amine protons (-NH₂).

Broad singlet.

δ 6.50 (d, 2H)
Aromatic protons ortho to

amine.

δ 7.25 (d, 2H)
Aromatic protons ortho to

amide.

δ 9.50 (s, 1H) Amide proton (-NH-CO).

Appearance Off-white to pale beige solid
Oxidation of the amine can

cause darkening over time.

Safety & Handling
Isovaleryl Chloride: Corrosive and lachrymator. Causes severe skin burns. Handle in a fume

hood. Hydrolyzes to isovaleric acid (stench).

p-Nitroaniline: Toxic by inhalation, in contact with skin, and if swallowed. Potential cumulative

effects.[1]

p-Phenylenediamine: Potent skin sensitizer. Avoid direct contact.

Hydrogenation: Pd/C is pyrophoric when dry. Keep wet with solvent. H₂ gas is flammable;

ensure proper grounding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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